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Compound of Interest

Compound Name: Glycylglycine hydrochloride

Cat. No.: B076457

Application Notes and Protocols

Topic: Step-by-Step Protocol for Preparing Glycylglycine Hydrochloride Buffer

Introduction

Glycylglycine, the dipeptide of glycine, is a versatile and low-toxicity buffer widely used in
biological and biochemical research.[1][2][3][4] It possesses two pKa values, making it an
effective buffer in two distinct pH ranges: approximately 2.5 to 3.8 and 7.5 to 8.9.[1][4][5] This
document provides a detailed protocol for the preparation of a Glycylglycine hydrochloride
buffer, which is particularly useful for applications requiring a pH in the acidic range, such as in
enzymatic assays, chromatography, and protein solubilization.[1][3]

Data Presentation

The following table summarizes the key quantitative data for the preparation of a 0.1 M
Glycylglycine hydrochloride buffer.
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Parameter Value
Reagent Glycylglycine
Molecular Formula C4HsN20s3
Molecular Weight 132.12 g/mol
pKai (at 25°C) 3.14

pKaz (at 25°C) 8.17

Reagent Hydrochloric Acid (HCI)
Concentration (Stock) 1M

Buffer Characteristics

Final Concentration 0.1M

pH Range (Acidic) 25-3.8

Storage Conditions 2-8°C

Experimental Protocol

This protocol outlines the step-by-step procedure for preparing a 0.1 M Glycylglycine

hydrochloride buffer with a target pH within its acidic buffering range.

Materials:

Glycylglycine (MW: 132.12 g/mol )

1 M Hydrochloric acid (HCI) solution

Deionized water

pH meter

Magnetic stirrer and stir bar

Beaker
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e Graduated cylinder

e Volumetric flask (e.g., 1 L)

Procedure:

Calculate the required amount of Glycylglycine: To prepare 1 liter of a 0.1 M Glycylglycine
solution, weigh out 13.21 grams of Glycylglycine (0.1 mol/L * 132.12 g/mol * 1 L).

» Dissolve the Glycylglycine: Add the weighed Glycylglycine to a beaker containing
approximately 800 mL of deionized water. Place the beaker on a magnetic stirrer and stir
until the Glycylglycine is completely dissolved.

o Adjust the pH: While continuously monitoring with a calibrated pH meter, slowly add 1 M HCI
to the Glycylglycine solution. Add the acid dropwise as the pH approaches the desired value
(e.g., pH 3.0).

e Bring to final volume: Once the desired pH is reached, transfer the solutiontoa 1 L
volumetric flask. Add deionized water to bring the final volume to the 1 L mark.

e Final pH check and storage: Invert the flask several times to ensure the solution is
thoroughly mixed. Re-check the pH and make any final minor adjustments if necessary. The
buffer is now ready for use. Store the buffer at 2-8°C.

Mandatory Visualization

The following diagram illustrates the experimental workflow for the preparation of the
Glycylglycine hydrochloride buffer.
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Weigh 13.21 g of Glycylglycine

:

Dissolve in 800 mL of deionized water

:

Adjust pH with 1 M HCI

:

Bring to final volume of 1 L

:

Mix thoroughly

Buffer Ready (Store at 2-8°C)

Click to download full resolution via product page

Workflow for Glycylglycine Hydrochloride Buffer Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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